![molecular formula C7H16N2 B1291425 1,3,3-Trimethylpiperazine CAS No. 741288-57-3](/img/structure/B1291425.png)
1,3,3-Trimethylpiperazine
Overview
Description
1,3,3-Trimethylpiperazine (TMP) is an organic compound with the molecular formula C6H14N2. It is a cyclic amine derived from piperazine and is used as an intermediate in the production of pharmaceuticals, agrochemicals, and other organic compounds. TMP has a wide range of applications in the chemical industry, including in the synthesis of natural products, the production of polymers and other materials, and as a reagent in organic synthesis. In addition, TMP is used in the synthesis of drugs, as an intermediate in the production of pharmaceuticals, and as a reagent in the synthesis of agrochemicals.
Scientific Research Applications
Antimicrobial Activity
1,3,3-Trimethylpiperazine derivatives have shown promise in antimicrobial applications. Másson et al. (2008) studied various derivatives of chitosan, including di-quaternary trimethylpiperazine, and found them effective against both Gram-positive and Gram-negative bacteria. These derivatives exhibited antibacterial activity with minimum inhibitory concentrations (MIC) as low as 8 μg/ml, particularly at neutral pH levels (Másson et al., 2008).
Nanofiltration Membranes
Trimethylpiperazine has been utilized in the development of thin-film composite membranes for nanofiltration. Vyas and Ray (2015) demonstrated that a polypiperazine trimesamide membrane exhibited high hydrophilicity and molecular weight cut-off values, making it effective for desalting amino acids and separating them from their mixtures (Vyas & Ray, 2015).
Synthesis of Piperazine Derivatives
In the field of chemical synthesis, this compound derivatives are important. Lin Xi-quan (2009) reported the synthesis of 1-Benzyl-4-(2,3,4-trimethoxyl-6-methyl)benzylpiperazine, which is a five-step process yielding a compound potentially useful in various applications (Lin Xi-quan, 2009).
Molecular Imprinting
This compound derivatives have been explored in molecular imprinting. Wright et al. (2023) developed molecularly imprinted polymers (MIPs) for benzylpiperazine using self-assembly and semi-covalent approaches. These MIPs demonstrated strong affinity and fast uptake, indicating potential applications in capturing and enriching illicit drug blends for laboratory analysis (Wright et al., 2023).
Electrochemical Synthesis
Electrochemical methods have been employed for synthesizing phenylpiperazine derivatives, highlighting the versatility of this compound in chemical synthesis. Nematollahi and Amani (2011) developed an environmentally friendly method for synthesizing new phenylpiperazine derivatives using electrochemical oxidation in aqueous solutions (Nematollahi & Amani, 2011).
Safety and Hazards
The safety information for 1,3,3-Trimethylpiperazine indicates that it is classified under GHS05, which denotes that it is corrosive . The hazard statements include H314, which means it causes severe skin burns and eye damage . Precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501 .
Mechanism of Action
Target of Action
This compound is a derivative of piperazine, which is known to act as a GABA receptor agonist . .
Mode of Action
If it shares similar properties with piperazine, it might bind directly and selectively to its targets, causing changes in the cellular environment
Biochemical Pathways
The biochemical pathways affected by 1,3,3-Trimethylpiperazine are not well-documented. Given the lack of specific information, it’s challenging to summarize the affected pathways and their downstream effects. If it acts similarly to piperazine, it might influence the gabaergic system , which plays a crucial role in various neurological functions.
properties
IUPAC Name |
1,3,3-trimethylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-7(2)6-9(3)5-4-8-7/h8H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVWMFPQRDKFZMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CCN1)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
741288-57-3 | |
Record name | 1,3,3-trimethylpiperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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